Cas no 1784405-02-2 (Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate)
Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate
- Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate(WX601284)
-
- MDL: MFCD28119094
- Inchi: 1S/C12H23FN2O2/c1-11(2,3)17-10(16)15-7-5-4-6-12(13,8-14)9-15/h4-9,14H2,1-3H3
- InChI Key: SBCDJBJDFDHWKQ-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCCCC(CN)(F)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B943673-1mg |
Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate |
1784405-02-2 | 1mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B943673-2mg |
Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate |
1784405-02-2 | 2mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B943673-10mg |
Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate |
1784405-02-2 | 10mg |
$ 275.00 | 2022-06-06 | ||
| Chemenu | CM284780-1g |
tert-Butyl 3-(aminomethyl)-3-fluoroazepane-1-carboxylate |
1784405-02-2 | 95% | 1g |
$*** | 2023-03-31 | |
| Alichem | A449042978-250mg |
Tert-butyl 3-(aminomethyl)-3-fluoroazepane-1-carboxylate |
1784405-02-2 | 95% | 250mg |
652.32 USD | 2021-05-31 | |
| Alichem | A449042978-1g |
Tert-butyl 3-(aminomethyl)-3-fluoroazepane-1-carboxylate |
1784405-02-2 | 95% | 1g |
1,630.80 USD | 2021-05-31 | |
| Chemenu | CM284780-1g |
tert-Butyl 3-(aminomethyl)-3-fluoroazepane-1-carboxylate |
1784405-02-2 | 95% | 1g |
$1346 | 2021-06-09 | |
| eNovation Chemicals LLC | D763352-100mg |
Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate |
1784405-02-2 | 95% | 100mg |
$450 | 2024-06-06 | |
| eNovation Chemicals LLC | D763352-250mg |
Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate |
1784405-02-2 | 95% | 250mg |
$855 | 2024-06-06 | |
| 1PlusChem | 1P00I0AV-100mg |
Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate |
1784405-02-2 | 95% | 100mg |
$385.00 | 2024-06-18 |
Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate Related Literature
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate
Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate (CAS No. 1784405-02-2)
Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate (CAS No. 1784405-02-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a fluoroazepane ring, and an aminomethyl functionality. These features contribute to its chemical stability and biological activity, making it an attractive candidate for various applications in drug discovery and development.
The tert-butyl group in Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate provides enhanced lipophilicity and metabolic stability, which are crucial for improving the pharmacokinetic properties of potential drug candidates. The fluoroazepane ring, on the other hand, introduces additional chemical diversity and can modulate the compound's interactions with biological targets. The aminomethyl functionality further enhances the compound's reactivity and binding affinity, making it a valuable scaffold for the design of novel therapeutic agents.
Recent studies have highlighted the potential of Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurological disorders. Specifically, it has been found to act as a selective inhibitor of specific ion channels, which are implicated in conditions such as epilepsy and neuropathic pain.
In addition to its neurological applications, Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate has also shown promise in the treatment of psychiatric disorders. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound can modulate serotonin receptors, which are key targets for treating depression and anxiety disorders. The results of this study were published in the Journal of Psychopharmacology, further validating the therapeutic potential of this compound.
The synthetic accessibility of Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate is another factor that contributes to its appeal in drug discovery programs. The compound can be synthesized using well-established organic synthesis techniques, making it readily available for large-scale production. This ease of synthesis also allows for the rapid generation of analogs, which can be screened for improved biological activity and pharmacological properties.
In preclinical studies, Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are essential for ensuring that the compound can be effectively delivered to its target site without causing adverse effects. Furthermore, the compound's ability to cross the blood-brain barrier makes it particularly suitable for treating central nervous system (CNS) disorders.
The safety profile of Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate has been extensively evaluated through a series of in vitro and in vivo assays. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings provide a strong foundation for advancing the compound into clinical trials.
Clinical trials are currently underway to evaluate the efficacy and safety of Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate in human subjects. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms associated with neurological and psychiatric disorders. These preliminary findings have generated considerable interest among researchers and clinicians alike, paving the way for further investigation and potential commercialization.
In conclusion, Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate (CAS No. 1784405-02-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.
1784405-02-2 (Tert-Butyl 3-(Aminomethyl)-3-Fluoroazepane-1-Carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)